Cas no 64028-90-6 ((S)-1,4-Dibromobutan-2-ol)

• Product Name: (S)-1,4-Dibromobutan-2-ol
• CAS No: 64028-90-6
• MF: C₄H₈Br₂O
• MW: 231.91372013092
• CID: 502735
• PubChem ID: 641233
• Update Time: 2025-04-19

(S)-1,4-Dibromobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1,4-Dibromobutan-2-ol
• (S)-1,4-Dibromo-2-butanol
• 2-Butanol,1,4-dibromo-, (2S)-
• 2-Butanol,1,4-dibromo-, (S)-
• 64028-90-6
• 1360729-08-3
• A867962
• PSSRAPMBSMSACN-BYPYZUCNSA-N
• 2-Butanol,1,4-dibromo-,(2S)-
• (2S)-1,4-dibromobutan-2-ol
• SCHEMBL620091

• Inchi： 1S/C4H8Br2O/c5-2-1-4(7)3-6/h4,7H,1-3H2/t4-/m0/s1
• InChI Key： PSSRAPMBSMSACN-BYPYZUCNSA-N
• SMILES： BrC[C@H](CCBr)O

Computed Properties

• Exact Mass: 229.89400
• Monoisotopic Mass: 229.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Light brown transparent liquid
• Density: 2.001
• Melting Point: 33-36 °C
• Boiling Point: 114-115℃
• Flash Point: 116.5±23.2 °C
• Refractive Index: 1.536-1.54
• PSA: 20.23000
• LogP: 1.52720
• Solubility: Insoluble in water.
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(S)-1,4-Dibromobutan-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins